3,4-difluoro-5-(trifluoromethyl)benzoic Acid

• IUPAC Name: 3,4-difluoro-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C8H3F5O2/c9-5-2-3(7(14)15)1-4(6(5)10)8(11,12)13/h1-2H,(H,14,15)
• InChI Key: CKUNRJPLPRCMCL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)(F)F)F)F)C(=O)O
• Molecular Formula: C8H3F5O2
• DSSTOX Substance ID: DTXSID20381969
• Molecular Weight: 226.10 g/mol
• CAS No.: 237761-76-1

Description

3,4-difluoro-5-(trifluoromethyl)benzoic Acid is a useful research compound. Its molecular formula is C8H3F5O2 and its molecular weight is 226.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Fluorinated benzoic acids, including variants like 3,4-difluoro-5-(trifluoromethyl)benzoic acid, are significant in the synthesis of various biologically active compounds. The study by Tagat et al. (2002) outlines the synthesis of mono- and difluoronaphthoic acids, demonstrating the utility of fluorinated benzoic acids in complex organic syntheses (Tagat et al., 2002).

Environmental and Analytical Applications

• Jaynes (1994) investigated the use of fluorobenzoic acids, including 3,4-difluorobenzoate (similar in structure to the compound ), as tracers in soil studies, highlighting their potential in environmental research (Jaynes, 1994).

Materials Science

• In materials science, the incorporation of fluorinated benzoic acids into polymers and other materials can significantly alter their properties. Percec et al. (1996) explored the self-assembly of semifluorinated compounds into liquid crystalline phases, indicating potential applications in advanced material design (Percec et al., 1996).

Pharmaceutical Chemistry

• Fluorinated benzoic acids are also crucial in pharmaceutical chemistry. Liu et al. (2021) demonstrated the trifluoromethylation of benzoic acids to create aryl trifluoromethyl ketones, showcasing the role of such compounds in drug development (Liu et al., 2021).

Mechanism of Action

The mechanism of action of 3,4-difluoro-5-(trifluoromethyl)benzoic Acid is not specified as it is likely used as a building block in the synthesis of more complex compounds.

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, and H335. This indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Biochemical Analysis

Biochemical Properties

3,4-Difluoro-5-(trifluoromethyl)benzoic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound can act as an inhibitor or activator of specific enzymes, depending on the biochemical pathway involved. For instance, it has been observed to interact with enzymes involved in oxidative stress responses, such as superoxide dismutase and catalase. These interactions can modulate the activity of these enzymes, thereby influencing the overall oxidative stress levels within cells .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been shown to influence cell signaling pathways, particularly those related to apoptosis and cell proliferation. For example, it can modulate the expression of genes involved in the apoptotic pathway, such as Bcl-2 and Bax, leading to altered rates of cell death and survival . Additionally, this compound can affect cellular metabolism by altering the activity of key metabolic enzymes, thereby impacting the overall metabolic flux within cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. This compound can bind to the active sites of enzymes, leading to either inhibition or activation of their catalytic activity. For instance, it has been shown to inhibit the activity of certain kinases by binding to their ATP-binding sites, thereby preventing phosphorylation events that are critical for signal transduction . Additionally, this compound can influence gene expression by interacting with transcription factors and modulating their activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. This compound is relatively stable under standard laboratory conditions, but it can undergo degradation when exposed to extreme pH or temperature conditions . Long-term studies have shown that prolonged exposure to this compound can lead to cumulative effects on cellular function, including changes in cell viability and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, this compound can have beneficial effects, such as reducing oxidative stress and enhancing cell survival . At high doses, it can exhibit toxic effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the compound’s impact on cellular function becomes significantly pronounced beyond a certain dosage level .

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to xenobiotic metabolism. This compound can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with cellular macromolecules . Additionally, it can influence metabolic flux by modulating the activity of key metabolic enzymes, thereby affecting the levels of various metabolites within cells .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. This compound can interact with organic anion transporters, facilitating its uptake and distribution within cells . Additionally, it can bind to plasma proteins, influencing its localization and accumulation in specific tissues .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific cellular compartments through targeting signals and post-translational modifications . For instance, it can accumulate in the mitochondria, where it can influence mitochondrial function and oxidative stress responses . Additionally, it can localize to the nucleus, where it can modulate gene expression by interacting with transcription factors .